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Compound of Interest

Compound Name: BMS 777607

Cat. No.: B3026968 Get Quote

Technical Support Center: BMS-777607
This guide provides best practices for the long-term storage and handling of BMS-777607

powder to ensure its stability and efficacy in research applications.

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for BMS-777607 powder?

For long-term storage, BMS-777607 powder should be stored at -20°C.[1][2][3] Under these

conditions, the compound is stable for at least three to four years.[1][3] It is also recommended

to store the powder in a dry and dark environment to minimize potential degradation from

humidity and light.

Q2: Can I store BMS-777607 powder at room temperature or in a refrigerator?

For short-term storage, such as a few days to weeks, refrigeration at 4°C is acceptable.[4] The

compound is typically shipped at ambient room temperature, which indicates it is stable for

short durations without refrigeration.[2][3] However, for storage longer than a few weeks, -20°C

is required to ensure stability.

Q3: How should I prepare stock solutions of BMS-777607?

BMS-777607 is soluble in dimethyl sulfoxide (DMSO).[1][2][3] To prepare a stock solution, it is

recommended to use fresh, anhydrous DMSO as the compound's solubility can be reduced in
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DMSO that has absorbed moisture.[2] The powder is not soluble in water or ethanol.

Q4: What are the recommended storage conditions for BMS-777607 stock solutions?

Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For

long-term storage, these aliquots should be stored at -80°C, where they can be stable for up to

a year or more.[1] For shorter-term storage, aliquots can be kept at -20°C for up to one month.

[1]

Q5: What are the primary cellular targets of BMS-777607?

BMS-777607 is a potent inhibitor of the c-Met kinase family. It also shows high selectivity for

other receptor tyrosine kinases, including Axl, Ron, and Tyro3.[1][4][5]
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Issue Potential Cause Recommended Solution

Powder appears clumped or

discolored
Exposure to moisture or light.

While the compound may still

be usable, it is recommended

to perform a quality control

check (see Experimental

Protocols) before use. Ensure

the vial is tightly sealed and

stored in a dark, dry place.

Difficulty dissolving the powder

in DMSO

The DMSO may have

absorbed moisture, reducing

its solvating capacity.

Use a fresh, unopened bottle

of anhydrous DMSO. Gentle

warming or sonication can also

aid in dissolution.[2]

Inconsistent or unexpected

experimental results

Degradation of the compound

due to improper storage or

handling.

Prepare a fresh stock solution

from powder stored under

recommended conditions.

Verify the concentration and

purity of the stock solution.

Precipitation observed in stock

solution upon thawing

The concentration of the stock

solution may be too high, or

the solvent has partially

evaporated.

Gently warm the solution and

vortex to redissolve the

precipitate. If the issue

persists, consider preparing a

new, less concentrated stock

solution.

Data Summary
Storage and Stability Data
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Form Storage Condition Duration Stability

Powder -20°C
Long-term (months to

years)
Stable for ≥ 3 years[1]

Powder 4°C
Short-term (days to

weeks)
Stable

Powder Room Temperature
Very short-term

(shipping)

Stable for a few

weeks[4]

Stock Solution in

DMSO
-80°C Long-term

Stable for up to 1

year[1]

Stock Solution in

DMSO
-20°C Short-term

Stable for up to 1

month[1]

Solubility Data
Solvent Solubility Notes

DMSO 5 - 100 mg/mL[2][3]
Use of fresh, anhydrous

DMSO is recommended.[2]

DMF 20 mg/mL[3]

Water Insoluble

Ethanol Not Soluble

Experimental Protocols
Protocol 1: Quality Control of BMS-777607 Powder using
HPLC
This protocol provides a general method to assess the purity of BMS-777607 powder.

1. Materials:

BMS-777607 powder
HPLC-grade acetonitrile
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HPLC-grade water
Formic acid
HPLC system with a C18 column and UV detector

2. Standard Preparation:

Prepare a 1 mg/mL stock solution of BMS-777607 in DMSO.
Dilute the stock solution with the mobile phase to a final concentration of 10 µg/mL.

3. HPLC Conditions (Adapted from methods for similar kinase inhibitors):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A: 0.1% formic acid in water
Mobile Phase B: 0.1% formic acid in acetonitrile
Gradient: Start with 95% A and 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes,
then return to initial conditions.
Flow Rate: 1.0 mL/min
Detection Wavelength: 289 nm[3]
Injection Volume: 10 µL

4. Analysis:

Inject the standard solution and analyze the chromatogram.
A single major peak should be observed. The presence of multiple peaks may indicate
degradation or impurities. The peak purity can be assessed using a photodiode array (PDA)
detector.
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Caption: c-Met signaling pathway and the inhibitory action of BMS-777607.
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Caption: Recommended experimental workflow for handling BMS-777607.
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Caption: Potential degradation pathways of BMS-777607.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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